Cas no 2411285-60-2 (2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate)

• Product Name: 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate
• CAS No: 2411285-60-2
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 5358565
• Update Time: 2025-07-17

2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2-[(pyridin-4-yl)methyl]phenyl sulfurofluoridate
• Z3919181546
• 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C12H10FNO3S/c13-18(15,16)17-12-4-2-1-3-11(12)9-10-5-7-14-8-6-10/h1-8H,9H2
• InChI Key： KHVPIGULGOITEQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1CC1C=CN=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate

Introduction to 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate (CAS No. 2411285-60-2)

2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate, with the CAS number 2411285-60-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a phenyl group, and a sulfurofluoridate moiety. These structural elements contribute to its potential as a lead compound in the development of new therapeutic agents.

The chemical structure of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate is particularly intriguing due to its multifunctional nature. The pyridine ring, a common heterocyclic aromatic compound, is known for its biological activity and ability to form stable complexes with various metal ions. The phenyl group, on the other hand, provides aromaticity and hydrophobicity, which are crucial for interactions with biological targets. The sulfurofluoridate moiety, a less common functional group, adds an additional layer of complexity and reactivity to the molecule.

Recent studies have explored the potential applications of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate in various therapeutic areas. One notable area of research is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits selective inhibition of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate has also been investigated for its potential as an imaging agent. The unique electronic properties of the sulfurofluoridate moiety make it suitable for use in positron emission tomography (PET) imaging. This application could provide valuable insights into the distribution and metabolism of the compound in vivo, facilitating the optimization of drug delivery and dosing regimens.

The synthesis of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the pyridine ring, the introduction of the phenyl group, and the attachment of the sulfurofluoridate moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to achieve these transformations efficiently.

To further understand the biological activity and mechanism of action of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity profiles have been evaluated to ensure its safety for potential therapeutic use.

The potential therapeutic applications of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate are not limited to cancer and inflammatory diseases. Recent research has also explored its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier (BBB) makes it a promising candidate for targeting central nervous system (CNS) disorders.

In conclusion, 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate (CAS No. 2411285-60-2) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional properties make it an attractive lead compound for further development into novel therapeutic agents. Ongoing research continues to uncover new aspects of its biological activity and mechanism of action, paving the way for future clinical applications.